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Abstract

This technical guide provides a comprehensive exploration of 5-Phenoxyisobenzofuran-1,3-
dione, a pivotal chemical intermediate also known as 4-Phenoxyphthalic Anhydride. Designed
for researchers, scientists, and professionals in drug development and materials science, this
document delves into the molecule's structural characteristics, physicochemical properties,
synthesis methodologies, and spectroscopic signature. We will examine the causality behind
established synthetic protocols and contextualize the molecule's significance as a monomer in
high-performance polymers and a precursor in pharmaceutical synthesis.

Introduction and Significance

5-Phenoxyisobenzofuran-1,3-dione (CAS No. 21345-01-7) is an aromatic ether anhydride. Its
structure uniquely combines the reactivity of a cyclic dicarboxylic anhydride with the thermal
and oxidative stability conferred by an aromatic ether linkage.[1][2] This duality makes it a
valuable building block in several advanced chemical fields.
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The anhydride functional group serves as a reactive site for nucleophilic attack, making it an
ideal monomer for polycondensation reactions to produce high-performance polymers like
polyesters and polyimides.[2][3] These polymers are often sought after for their excellent
thermal stability and mechanical properties. Furthermore, this compound is a key intermediate
in the synthesis of more complex molecules, including pharmaceuticals. Notably, it is a
precursor to 5-phenoxyisobenzofuran-1(3H)-one, a key intermediate for the drug Roxadustat,
which is used to treat anemia associated with chronic kidney disease.[4][5]

Molecular Structure and Physicochemical

Properties
Chemical Structure and Isomerism

The formal IUPAC name for this compound is 5-phenoxyisobenzofuran-1,3-dione. It is also
widely referred to by its synonym, 4-phenoxyphthalic anhydride.[6] The structure consists of a
central phthalic anhydride core to which a phenoxy group (-O-Ph) is attached at the 5-position
(or 4-position, depending on the numbering system of the parent phthalic acid).

Diagram: 2D Chemical Structure of 5-
Phenoxyisobenzofuran-1,3-dione
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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